(2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid

• IUPAC Name: (2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid
• InChI: InChI=1S/C18H19NO3/c1-2-12-5-3-4-6-15(12)13-9-14(11-19-10-13)17-16(18(20)21)7-8-22-17/h3-6,9-11,16-17H,2,7-8H2,1H3,(H,20,21)/t16-,17+/m1/s1
• InChI Key: MKWSZLCWZLAKOH-SJORKVTESA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=CC(=CN=C2)C3C(CCO3)C(=O)O
• Isomeric SMILES: CCC1=CC=CC=C1C2=CC(=CN=C2)[C@H]3[C@@H](CCO3)C(=O)O
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

(2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid, also known as EPAC, is a chemical compound that has been extensively studied for its potential use in scientific research. EPAC belongs to the class of oxolane carboxylic acids and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

(2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid works by activating a signaling pathway known as the cAMP-(2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid pathway. This pathway is involved in a variety of cellular processes, including gene expression, cell proliferation, and cell differentiation. This compound activates this pathway by binding to a specific receptor on the cell membrane, which then triggers a cascade of signaling events inside the cell.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to regulate the production of pro-inflammatory cytokines, which are involved in the immune response. It has also been shown to induce apoptosis in cancer cells, which can help to prevent the growth and spread of cancer. In addition, this compound has been studied for its potential use in treating neurological disorders, as it has been shown to protect neurons from damage and to improve cognitive function.

Advantages and Limitations for Lab Experiments

(2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid has several advantages for use in lab experiments. It is a highly pure and stable compound, which makes it easy to work with and ensures consistent results. It is also relatively easy to synthesize, which makes it readily available for use in research. However, one limitation of this compound is that it can be expensive to produce, which may limit its use in some labs.

Future Directions

There are many potential future directions for research on (2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid. One area of interest is the development of new drugs that target the cAMP-(2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid pathway. Another area of interest is the study of this compound in other disease states, such as autoimmune disorders and cardiovascular disease. Additionally, there is potential for the development of new diagnostic tools based on this compound, which could help to improve the diagnosis and treatment of various diseases.

Synthesis Methods

The synthesis of (2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid involves the reaction of 2-ethylpyridine with a chiral oxirane derivative. The resulting product is then treated with a base to yield this compound. The synthesis method has been optimized for high yield and purity and has been used in many scientific studies.

Scientific Research Applications

(2R,3R)-2-[5-(2-ethylphenyl)pyridin-3-yl]oxolane-3-carboxylic acid has been used in a variety of scientific research applications, including studies on inflammation, cancer, and neurological disorders. This compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells. In addition, this compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.